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Nucleoside and nucleotide analogues
Nucleoside and nucleotide analogues are synthetic molecules that mimic the structure of natural nucleosides or nucleotides, often used in pharmaceutical applications. These compounds play a crucial role in antiviral and anticancer therapies by interfering with viral replication processes or inhibiting specific enzymes involved in DNA synthesis within cells. For instance, they can act as inhibitors of reverse transcriptase (commonly found in retroviruses) or thymidine kinase, thereby disrupting the life cycle of viruses such as HIV and herpes simplex virus. Additionally, certain nucleoside analogues serve as chemotherapeutic agents by blocking the activity of DNA polymerases, leading to cell death in rapidly dividing cancer cells. Due to their distinct chemical structures, these analogues can exhibit improved stability, better cellular uptake, or reduced toxicity compared to their natural counterparts. Their applications span a wide range of medical treatments and are continuously being explored for new therapeutic strategies against various diseases.
3'-thia pyrimidine nucleosides
Thionucleosides
Cyclopentyl nucleosides
3-ribofuranosylpyrazoles
Oligonucleotides
3',5'-cyclic purine nucleoside phosphorothioates
Nucleoside and nucleotide analogues
Ribonucleoside phosphoramidites
1,3-substituted cyclopentyl purine nucleosides
1-pyranosylbenzotriazoles
2',3'-cyclic purine nucleoside phosphorothioates
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TWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical ApplicationsTWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical Applications Introduction to TWEEN® 65 TWEEN® 65 is a widely recognized non-ionic surfactant that has played a pivotal role in various chemical and biopharmaceutical applications. Known for its exceptional properties, TWEEN® 65 is a polyethylene glycol (PEG)-coated ether with a hydrophilic-lipophilic balance (HLB) of approximately...
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Bioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical ApplicationsBioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical Applications Over the past few decades, natural products have garnered significant attention in the field of medicinal chemistry due to their diverse biological activities and potential as lead compounds for drug development. Among these, beta-sitosterol, a steroidal saponin commonly...
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Span 60: A Critical Component in Chemical Biopharmaceutical FormulationsSpan 60: A Critical Component in Chemical Biopharmaceutical Formulations Introduction to Span 60 Span 60, also known as sorbitan monostearate, is a widely used nonionic surfactant in the field of biopharmaceuticals and chemical formulations. It belongs to the class of polyoxyethylene alkyl ethers and is primarily used as an emulsifier, solubilizer, and stabilizer in various pharmaceutical and...
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(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
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(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...
